molecular formula C16H21N3O4S B6558109 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyethyl)acetamide CAS No. 1040654-50-9

2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyethyl)acetamide

Cat. No.: B6558109
CAS No.: 1040654-50-9
M. Wt: 351.4 g/mol
InChI Key: VJPXZCMIIBELBI-UHFFFAOYSA-N
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Description

Midodrine hydrochloride is a cardio vascular drug known for its long-lasting blood pressure increasing effect . It’s a phenylalkanolamine derivative .


Synthesis Analysis

The synthesis of midodrine hydrochloride involves several steps :

  • The product is converted in situ to the corresponding hydrochloride salt immediately after reduction .


Molecular Structure Analysis

The molecular formula of midodrine hydrochloride is C12H19ClN2O4 .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of midodrine hydrochloride include acylation, reduction, and in situ conversion to the hydrochloride salt .


Physical and Chemical Properties Analysis

Midodrine hydrochloride is a white solid with a melting point of 192-193 °C and a density of 1.371 g/cm3 . It is insoluble in ethanol but soluble in DMSO and water .

Mechanism of Action

Midodrine is a prodrug of the α1-adrenergic receptor agonist, 1-(2’,5’-dimethoxyphenyl)-2-aminoethanol . The α1-adrenergic receptor primarily mediates smooth muscle contraction among other functions . Midodrine forms an active metabolite, desglymidodrine, which exerts its actions through activation of the alpha-adrenergic receptors of the arteriolar and venous vasculature, leading to an increased vascular tone and elevation of blood pressure .

Safety and Hazards

The safety symbol for midodrine hydrochloride is GHS06, and the signal word is “Danger”. The hazard statement is H301 .

Properties

IUPAC Name

2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]-N-(2-methoxyethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21N3O4S/c1-21-7-6-17-15(20)8-11-10-24-16(18-11)19-13-9-12(22-2)4-5-14(13)23-3/h4-5,9-10H,6-8H2,1-3H3,(H,17,20)(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJPXZCMIIBELBI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCNC(=O)CC1=CSC(=N1)NC2=C(C=CC(=C2)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

351.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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